Cas no 100642-67-9 (L-Histidine, N-[N2-[[(4-methoxyphenyl)methoxy]carbonyl]-L-asparaginyl]-, methyl ester (9CI))

• Product Name: L-Histidine, N-[N2-[[(4-methoxyphenyl)methoxy]carbonyl]-L-asparaginyl]-, methyl ester (9CI)
• CAS No: 100642-67-9
• MF: C₂₀H₂₅N₅O₇
• MW: 447.441804647446
• CID: 6641888
• Update Time: 2024-02-03

L-Histidine, N-[N2-[[(4-methoxyphenyl)methoxy]carbonyl]-L-asparaginyl]-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Histidine, N-[N2-[[(4-methoxyphenyl)methoxy]carbonyl]-L-asparaginyl]-, methyl ester (9CI)

• Inchi： 1S/C20H25N5O7/c1-30-14-5-3-12(4-6-14)10-32-20(29)25-15(8-17(21)26)18(27)24-16(19(28)31-2)7-13-9-22-11-23-13/h3-6,9,11,15-16H,7-8,10H2,1-2H3,(H2,21,26)(H,22,23)(H,24,27)(H,25,29)/t15-,16-/m0/s1
• InChI Key： SLVFFDDCRXXBFF-HOTGVXAUSA-N
• SMILES： C(OC)(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](CC(N)=O)NC(OCC1=CC=C(OC)C=C1)=O

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 833.9±65.0 °C(Predicted)
• pka: 10.65±0.46(Predicted)